- Novel C-N bond cleavage and formation in the polyoxometalates-catalyzed oxidation of nitroaromatics with 30% aqueous H2O2: An unprecedented disproportionation of nitroaromatics affording dinitroaromaticsInorganica Chimica Acta, 2005, 358(13), 4045-4048,
Cas no 10387-05-0 (1-(3,4-Dinitrophenyl)ethanone)

1-(3,4-Dinitrophenyl)ethanone structure
Product name:1-(3,4-Dinitrophenyl)ethanone
1-(3,4-Dinitrophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-Dinitrophenyl)ethanone
- MFCD27920805
- SCHEMBL11690925
- SY300484
- DB-342628
- 3 inverted exclamation mark ,4 inverted exclamation mark -Dinitroacetophenone
- Ethanone, 1-(3,4-dinitrophenyl)-
- AKOS022186054
- 10387-05-0
-
- Inchi: InChI=1S/C8H6N2O5/c1-5(11)6-2-3-7(9(12)13)8(4-6)10(14)15/h2-4H,1H3
- InChI Key: NRWMSJRLIZWNTJ-UHFFFAOYSA-N
- SMILES: CC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 210.02768
- Monoisotopic Mass: 210.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 109A^2
Experimental Properties
- PSA: 103.35
- LogP: 2.75200
1-(3,4-Dinitrophenyl)ethanone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Vanadate(7-), nickelatedeca-μ-oxohexa-μ3-oxodi-μ4-oxodi-μ5-oxodi-μ6-oxohexadecao… Solvents: Acetonitrile , Water ; 7 h, 70 °C
Reference
1-(3,4-Dinitrophenyl)ethanone Raw materials
1-(3,4-Dinitrophenyl)ethanone Preparation Products
1-(3,4-Dinitrophenyl)ethanone Related Literature
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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